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Compound of Interest

Compound Name: Phenazine Methosulfate

Cat. No.: B1209228 Get Quote

Solubility of Phenazine Methosulfate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phenazine
methosulfate (PMS) in common laboratory solvents. The information is curated to assist in the

preparation of stock solutions and experimental design, ensuring accuracy and reproducibility

in research and development settings.

Quantitative Solubility Data
The solubility of phenazine methosulfate varies across different solvents. The following table

summarizes the available quantitative data for easy comparison. It is important to note that

factors such as temperature, pH, and the physical form of the solute can influence solubility.
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Solvent Reported Solubility Conditions / Notes

Dimethyl Sulfoxide (DMSO) ~10 mg/mL[1][2], 20 mg/mL[3]

Sonication is recommended to

achieve higher concentrations.

[3]

Dimethylformamide (DMF) ~10 mg/mL[1][2]

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL[1][2]

Water
200 mg/mL[4][5], 100

mg/mL[6], 0.2 g/mL[5]

Requires sonication.[6]

Solubility at 20°C is reported

as 0.2 g/mL.[5]

Methanol Soluble[7][8] Quantitative data not specified.

Ethanol Soluble[7] Quantitative data not specified.

Benzene Insoluble[7]

Diethyl Ether Insoluble[7]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL[6]

10% DMSO, 90% (20% SBE-

β-CD in saline)
2.08 mg/mL[6] Requires sonication.[6]

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of phenazine
methosulfate in a laboratory setting. This method is based on the principle of saturation.

Materials:

Phenazine Methosulfate (PMS)

Solvent of interest (e.g., water, DMSO, ethanol)

Analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Thermostatically controlled shaker or water bath

Microcentrifuge

Calibrated micropipettes

Spectrophotometer or other suitable analytical instrument for quantification

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of PMS to a known volume of the solvent in a series of vials. The

goal is to have undissolved solid remaining.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to a constant

temperature (e.g., 25°C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached between the dissolved and undissolved PMS.

Separation of Undissolved Solid:

After equilibration, carefully remove the vials and allow any undissolved solid to settle.

Centrifuge the samples at a high speed to pellet the remaining solid.

Sample Dilution and Quantification:

Carefully withdraw a known volume of the clear supernatant without disturbing the pellet.
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Dilute the supernatant with a suitable solvent to a concentration that falls within the linear

range of the analytical method.

Quantify the concentration of PMS in the diluted sample using a validated analytical

method, such as UV-Vis spectrophotometry.

Calculation of Solubility:

Calculate the original concentration of PMS in the supernatant, taking into account the

dilution factor. This value represents the solubility of PMS in the tested solvent at the

specified temperature.

Visualizing Experimental and Logical Relationships
To further clarify the processes and concepts involved in determining and understanding the

solubility of phenazine methosulfate, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1209228?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/30558.pdf
https://www.caymanchem.com/product/30558/phenazine-methosulfate
https://www.targetmol.com/compound/phenazine%20methylsulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4315528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4315528_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W004520/Phenazine-methylsulfate-DataSheet-MedChemExpress.pdf
https://www.chembk.com/en/chem/Phenazine%20methosulfate
https://www.cdhfinechemical.com/images/product/specs/133_984138918_PHENAZINEMETHOSULPHATE_CASNO-299-11-6_185975.pdf
https://www.benchchem.com/product/b1209228#solubility-of-phenazine-methosulfate-in-different-laboratory-solvents
https://www.benchchem.com/product/b1209228#solubility-of-phenazine-methosulfate-in-different-laboratory-solvents
https://www.benchchem.com/product/b1209228#solubility-of-phenazine-methosulfate-in-different-laboratory-solvents
https://www.benchchem.com/product/b1209228#solubility-of-phenazine-methosulfate-in-different-laboratory-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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